Cas no 5863-46-7 (ACID BLUE 15)

ACID BLUE 15 structure
ACID BLUE 15 structure
Product Name:ACID BLUE 15
CAS No:5863-46-7
MF:C42H46N3NaO6S2
MW:775.950919628143
CID:370320
PubChem ID:22151
Update Time:2025-04-19

ACID BLUE 15 Chemical and Physical Properties

Names and Identifiers

    • ACID BLUE 15
    • COOMASSIE BRILLIANT BLUE FF
    • CI NO 42665
    • CI 42645
    • benzenemethanaminium,n-[4-[[4-(diethylamino)-2-methylphenyl][4-[ethyl[(3-sulfo
    • Benzenemethanaminium,N-[4-[[4-(diethylamino)-2-methylphenyl][4-[ethyl[(3-sulfophenyl)methyl]amino]phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-3-sulfo-,innersalt,sodiumsalt
    • lfo-,hydroxide,innersalt,sodiumsalt
    • Benzenemethanaminium,N-[4-[[4-(diethylamino)-2-methylphenyl][4-[ethyl[(3-sulfophenyl)methyl]am...
    • Benzenemethanaminium,N-[4-[[4-(diethylamino)-2-methylphenyl][4-[ethyl[(3-sulfophenyl)methyl]amino]phenyl]methylene]-2,5-cyclo
    • sodium,3-[[4-[[4-(diethylamino)-2-methylphenyl]-[4-[ethyl-[(3-sulfonatophenyl)methyl]azaniumylidene]cyclohexa-2,5-dien-1-ylidene]methyl]-N-ethylanilino]methyl]benzenesulfonate
    • Benzenemethanaminium, N-(4-((4-(diethylamino)-2-met
    • Benzenemethanaminium, N-(4-((4-(diethylamino)-2-methylphenyl)(4-(ethyl((3-sulfophenyl)methyl)amino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-3-sulfo-, hydroxide, inner salt, sodium salt
    • Benzenemethanaminium, N-(4-((4-(diethylamino)-2-methylphenyl)(4-(ethyl((3-sulfophenyl)methyl)amino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-3-sulfo-, inner salt, sodium salt
    • Benzenemethanaminium,N-[4-[[4-(diethylamino)-2-methylphenyl][4-[ethyl[(3-sulfophenyl)methyl]amino]phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-3-sulfo-,hydroxide, inner salt, sodium salt
    • Benzenemethanaminium,N-[4-[[4-(diethylamino)-2-methylphenyl][4-[ethyl[(3-sulfophenyl)methyl]amino]phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-3-sulfo-,inner salt, sodium salt (9CI)
    • C.I. Acid Blue 15 (7CI)
    • C.I. Acid Blue 15,sodium salt (8CI)
    • Acid Blue FF
    • Acid Coomassie Blue A
    • AcidLeather Blue RBF
    • Acid Pure Blue R
    • Azo Milling Blue B
    • Basacid Blue NB 621
    • Brilliant Acid Blue R
    • Brilliant Milling Blue B
    • Brilliant Milling Blue BA
    • Brilliant Milling Blue BW
    • Brilliant Milling Blue FF
    • Brilliant Milling BlueSBR
    • C.I. 42645
    • Colocid Brilliant Blue FF
    • Coomassie Brilliant Blue FFS
    • Coomassie Brilliant Lake Blue FF
    • DinacidBrilliant Blue B
    • Erio Brilliant Blue R
    • Fenazo Blue XFN
    • Indacid Blue FF
    • Lecotan Blue AL
    • Libacid Coomassie Blue LFF
    • Milling Blue FF
    • Monacid CoomarsiBlue FF
    • Naphthalene Leather Blue FF
    • Neran Brilliant Blue F
    • Optanol Blue B
    • Orient Water Blue 116
    • Pacid Coomassi Blue FF
    • Raviramine Blue BS
    • Rybacel BlueAR
    • Serva Blue W
    • Supranol Blue B
    • Supranol Blue B 222
    • Tertracid MillingBrilliant Blue B
    • Triacid Blue B
    • Triacor Royal Blue KRB
    • Vicoacid Blue 15
    • Water Blue 116
    • Xylene Brilliant Blue BC
    • Xylene Brilliant Blue FFRX
    • XyleneMilling Blue BC
    • Benzenemethanaminium, N-[4-[[4-(diethylamino)-2-methylphenyl][4-[ethyl[(3-sulfophenyl)methyl]amino]phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-3-sulfo-, inner salt, sodium salt
    • EINECS 227-511-3
    • DTXSID20974173
    • SCHEMBL5450183
    • Benzenemethanaminium, N-(4-((4-(diethylamino)-2-methylphenyl)(4-(ethyl((3-sulfophenyl)methyl)amino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-3-sulfo-, inner salt, sodium salt (1:1)
    • sodium 3-(((4-((Z)-(4-(diethylamino)-2-methylphenyl)((Z)-4-(ethyl(3-sulfonatobenzyl)iminio)cyclohexa-2,5-dienylidene)methyl)phenyl)(ethyl)amino)methyl)benzenesulfonate
    • NS00127270
    • Hydrogen (4-((4-(diethylamino)-o-tolyl)(4-(ethyl(3-sulphonatobenzyl)amino)phenyl)methylene)cyclohexa-2,5-dien-1-ylidene)(ethyl)(3-sulphonatobenzyl)ammonium, sodium salt
    • Sodium 3-{[(4-{[4-(diethylamino)-2-methylphenyl](4-{ethyl[(3-sulfonatophenyl)methyl]amino}phenyl)methylidene}cyclohexa-2,5-dien-1-ylidene)(ethyl)azaniumyl]methyl}benzene-1-sulfonate
    • 5863-46-7
    • sodium;3-[[4-[[4-(diethylamino)-2-methylphenyl]-[4-[ethyl-[(3-sulfonatophenyl)methyl]azaniumylidene]cyclohexa-2,5-dien-1-ylidene]methyl]-N-ethylanilino]methyl]benzenesulfonate
    • Xylene Milling Blue BC
    • Inchi: 1S/C42H47N3O6S2.Na/c1-6-43(7-2)38-24-25-41(31(5)26-38)42(34-16-20-36(21-17-34)44(8-3)29-32-12-10-14-39(27-32)52(46,47)48)35-18-22-37(23-19-35)45(9-4)30-33-13-11-15-40(28-33)53(49,50)51;/h10-28H,6-9,29-30H2,1-5H3,(H-,46,47,48,49,50,51);/q;+1/p-1
    • InChI Key: IXNUVCLIRYUKFB-UHFFFAOYSA-M
    • SMILES: S(C1=CC=CC(=C1)CN(CC)C1C=CC(=CC=1)C(=C1C=CC(C=C1)=[N+](CC)CC1C=CC=C(C=1)S(=O)(=O)[O-])C1C=CC(=CC=1C)N(CC)CC)(=O)(=O)[O-].[Na+] |c:19,26|

Computed Properties

  • Exact Mass: 775.27300
  • Monoisotopic Mass: 775.272572
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 12
  • Complexity: 1410
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 141

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 140.65000
  • LogP: 9.43900
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent